Cas no 2228153-68-0 (4-(trifluoromethyl)pyridin-3-yl sulfamate)

• Product Name: 4-(trifluoromethyl)pyridin-3-yl sulfamate
• CAS No: 2228153-68-0
• MF: C₆H₅F₃N₂O₃S
• MW: 242.175710439682
• CID: 6235262
• PubChem ID: 165884538
• Update Time: 2025-05-20

4-(trifluoromethyl)pyridin-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)pyridin-3-yl sulfamate
• 2228153-68-0
• EN300-1988920

• Inchi： 1S/C6H5F3N2O3S/c7-6(8,9)4-1-2-11-3-5(4)14-15(10,12)13/h1-3H,(H2,10,12,13)
• InChI Key： QHYWUTYGOTZKQD-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=NC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 241.99729769g/mol
• Monoisotopic Mass: 241.99729769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.7Ų

Additional information on 4-(trifluoromethyl)pyridin-3-yl sulfamate

Professional Introduction to 4-(trifluoromethyl)pyridin-3-yl sulfamate (CAS No: 2228153-68-0)

4-(trifluoromethyl)pyridin-3-yl sulfamate, identified by the Chemical Abstracts Service Number (CAS No) 2228153-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfamate class, characterized by its pyridine ring substituted with a trifluoromethyl group at the 4-position and a sulfamate moiety at the 3-position. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for various biochemical applications.

The structural features of 4-(trifluoromethyl)pyridin-3-yl sulfamate contribute to its unique chemical properties, which make it particularly useful in drug discovery and development. The pyridine ring is a common pharmacophore in many bioactive molecules, while the sulfamate group can serve as a hydrogen bond acceptor, improving binding affinity to biological targets. The trifluoromethyl group, on the other hand, is well-known for its ability to modulate pharmacokinetic profiles, including enhancing binding duration and reducing susceptibility to metabolic degradation.

In recent years, there has been growing interest in the synthesis and application of fluorinated pyridine derivatives due to their potential therapeutic benefits. 4-(trifluoromethyl)pyridin-3-yl sulfamate has been studied for its potential role in developing novel inhibitors targeting various enzymes and receptors involved in metabolic diseases, cancer, and inflammatory conditions. Its structural motif is reminiscent of several known drug candidates that have shown efficacy in preclinical studies.

One of the most compelling aspects of 4-(trifluoromethyl)pyridin-3-yl sulfamate is its versatility in chemical modification. The compound can be further functionalized to create libraries of derivatives with tailored biological activities. This flexibility makes it an attractive scaffold for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. Researchers have utilized this compound to explore novel mechanisms of action for therapeutic agents, particularly in the context of enzyme inhibition.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding interactions between 4-(trifluoromethyl)pyridin-3-yl sulfamate and biological targets. Molecular docking studies have suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes. The trifluoromethyl group's electron-withdrawing properties are thought to enhance binding affinity by stabilizing negative charges on the enzyme active site.

The synthesis of 4-(trifluoromethyl)pyridin-3-yl sulfamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of this compound but also provide insights into scalable manufacturing processes for related derivatives.

In addition to its pharmaceutical applications, 4-(trifluoromethyl)pyridin-3-yl sulfamate has shown promise in agrochemical research. Its structural features make it a potential precursor for developing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. The trifluoromethyl group's ability to enhance metabolic stability suggests that such compounds may have longer-lasting effects, reducing the frequency of application required.

The safety profile of 4-(trifluoromethyl)pyridin-3-yl sulfamate is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have indicated that this compound exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However, further studies are necessary to assess long-term effects and potential side interactions with other therapeutic agents. These evaluations are essential for ensuring its safe use in both research and commercial applications.

As research continues to uncover new biological targets and therapeutic strategies, 4-(trifluoromethyl)pyridin-3-yl sulfamate is poised to play a significant role in addressing unmet medical needs. Its unique structural properties and potential for chemical modification make it a valuable tool for medicinal chemists and biologists alike. By leveraging cutting-edge synthetic methods and computational tools, researchers can continue to explore its full therapeutic potential.

The future directions for 4-(trifluoromethyl)pyridin-3-yl sulfamate include expanding its applications into new therapeutic areas such as antiviral and anti-inflammatory treatments. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical trials and eventually marketable drugs. The compound's multifaceted utility underscores its importance as a building block for innovative chemical biology research.